Cas no 556030-55-8 (2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(4-nitrophenyl)acetamide)

• Product Name: 2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(4-nitrophenyl)acetamide
• CAS No: 556030-55-8
• MF: C₁₇H₂₀N₄O₅
• MW: 360.364503860474
• CID: 5417838
• Update Time: 2025-05-23

2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(4-nitrophenyl)acetamide
• 2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(4-nitrophenyl)acetamide

• Inchi： 1S/C17H20N4O5/c1-11-4-2-3-9-17(11)15(23)20(16(24)19-17)10-14(22)18-12-5-7-13(8-6-12)21(25)26/h5-8,11H,2-4,9-10H2,1H3,(H,18,22)(H,19,24)
• InChI Key： KSYDHHQYPHZTRH-UHFFFAOYSA-N
• SMILES： N1C2(CCCCC2C)C(=O)N(CC(NC2=CC=C([N+]([O-])=O)C=C2)=O)C1=O

Additional information on 2-{6-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(4-nitrophenyl)acetamide

Compound CAS No. 556030-55-8: 2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(4-nitrophenyl)acetamide

2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(4-nitrophenyl)acetamide is a complex organic compound with the CAS registry number 556030-55-8. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The structure of this compound is intriguing due to its spirocyclic framework and the presence of multiple functional groups, including an acetamide group and a nitrophenyl substituent.

The molecular structure of 2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(4-nitrophenyl)acetamide consists of a spiro ring system where a six-membered ring (diazaspiro[4.5]decane) is fused to a four-membered ring. The diazaspiro ring contains two nitrogen atoms at positions 1 and 3, with oxygen atoms at positions 2 and 4, forming a dioxo structure. The methyl group at position 6 adds further complexity to the structure. The acetamide group is attached to position 3 of the diazaspiro ring, while the nitrophenyl group is connected via an amide linkage at position N.

Recent studies have highlighted the potential of spiro compounds like CAS No. 556030-55-8 in drug discovery and development. Spirocyclic structures are known for their unique pharmacokinetic properties, including improved bioavailability and reduced toxicity compared to non-spirocyclic analogs. The presence of the nitrophenyl group in this compound suggests potential applications in targeting specific biological pathways or enzymes.

One area of active research involving CAS No. 556030-55-8 is its role in kinase inhibition. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits selective inhibitory activity against certain kinases, making it a promising candidate for further therapeutic exploration.

Another significant aspect of this compound is its potential as a scaffold for medicinal chemistry optimization. The spirocyclic core provides a rigid framework that can be modified to enhance potency, selectivity, and pharmacokinetic properties. Researchers have explored various substitution patterns on the diazaspiro ring and the acetamide group to improve the compound's efficacy in vitro and in vivo.

The synthesis of CAS No. 556030-55-8 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions and the subsequent functionalization with the acetamide and nitrophenyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis pathway.

In terms of applications, CAS No. 556030-55-8 has shown promise in preclinical models of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Its anti-inflammatory activity is attributed to its ability to modulate key inflammatory mediators and cytokines. Additionally, early-stage studies suggest that this compound may have anti-cancer properties by targeting oncogenic signaling pathways.

Despite its potential therapeutic benefits, further research is needed to fully understand the mechanism of action of CAS No. 556030-55-8 and to evaluate its safety profile in human subjects. Ongoing clinical trials are focusing on assessing its tolerability, pharmacokinetics, and efficacy in patients with specific indications.

In conclusion, CAS No. 556030-55-8, or 2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-y}-N-(4-nitrophenyl)acetamide, represents an exciting advancement in the field of medicinal chemistry due to its unique structural features and promising biological activities. As research continues to unfold, this compound holds great potential for contributing to the development of novel therapeutics addressing unmet medical needs.